4-Acetylamino-2,3-dihydrobenzofuran-7-carboxylic acid amide

• Molecular Formula: C11H12N2O3
• Molecular Weight: 220.22 g/mol
• IUPAC Name: 4-acetamido-2,3-dihydro-1-benzofuran-7-carboxamide
• InChI: InChI=1S/C11H12N2O3/c1-6(14)13-9-3-2-8(11(12)15)10-7(9)4-5-16-10/h2-3H,4-5H2,1H3,(H2,12,15)(H,13,14)
• InChI Key: PHVUMCJNGWMFOM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C2CCOC2=C(C=C1)C(=O)N

Description

4-Acetylamino-2,3-dihydrobenzofuran-7-carboxylic acid amide is a useful research compound. Its molecular formula is C11H12N2O3 and its molecular weight is 220.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Ammonia gas was bubbled through a solution of 4-acetylamino-2,3-dihydro-benzofuran-7-carboxylic acid methyl ester (12 g, 51 mmol, prepared as described in Takuji Kakigami et al, Chem. Pharm. Bull, 46 (1), 42-52, (1998)) in CH3OH (200 mL) in a pressure bottle at 0-5° C. until the solution was saturated. The bottle was sealed and stirred at 60° C. overnight. After cooling to 0-5° C., the reaction mixture was charged one more time with NH3 gas, then the sealed bottle stirred at 60° C. for another 24 h. After cooling to rt, white precipitates were collected by filtration, and dried under vacuum to furnish the title compound (10.5 g) as a white solid.

Synthesis routes and methods II

Procedure details